Cas no 2229406-04-4 (2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine
• CAS No: 2229406-04-4
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 5835505
• PubChem ID: 165722601
• Update Time: 2025-06-15

2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine
• 2229406-04-4
• EN300-1959077

• Inchi： 1S/C7H7F3N2/c8-4-1-2-12-5(3-4)6(11)7(9)10/h1-3,6-7H,11H2
• InChI Key： WMLYJJMPQGIDJU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CN=1)F)N)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine (CAS No: 2229406-04-4)

2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2229406-04-4, belongs to a class of molecules that exhibit promising characteristics for drug development, particularly in the realm of medicinal chemistry. The presence of fluorine atoms and a pyridine ring in its structure imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine consists of a central ethane backbone substituted with two fluorine atoms at the 2-position and an amine group at the 1-position. The 4-fluoropyridin-2-yl moiety appended to the ethane chain introduces a nitrogen-containing heterocycle, which is known to enhance binding affinity and metabolic stability in drug candidates. This configuration makes the compound a compelling candidate for further exploration in the development of small-molecule inhibitors and other pharmacologically active entities.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. The fluorine atom's high electronegativity can influence the electronic distribution within the molecule, leading to enhanced binding interactions with biological targets. Additionally, fluorine substitution often increases metabolic stability and reduces susceptibility to degradation by enzymes, thereby extending the half-life of therapeutic agents. The specific arrangement of fluorine atoms in 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine is particularly noteworthy, as it may confer unique advantages in terms of selectivity and efficacy.

One of the most intriguing aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The pyridine ring in 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine can serve as a key pharmacophore for interacting with the ATP-binding pockets of kinases, while the fluorinated substituents can enhance binding affinity through hydrophobic interactions and dipole-dipole forces. Recent studies have demonstrated that fluorinated pyridines are effective in improving the potency and selectivity of kinase inhibitors, making this compound a promising candidate for further investigation.

Moreover, the amine group at the 1-position of 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine provides a versatile handle for further chemical modification. This functionality can be exploited to introduce additional pharmacophores or linkers, enabling the synthesis of more complex derivatives with tailored biological activities. For instance, coupling this compound with other heterocycles or aliphatic chains could yield novel scaffolds with enhanced solubility or tissue penetration properties. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine presents an interesting challenge due to the need for precise control over regioselectivity and stereochemistry. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques allow for the introduction of fluorine atoms at specific positions while maintaining high yields and purity. The development of robust synthetic routes is critical for scaling up production and facilitating further structural diversification.

In parallel with synthetic advancements, computational studies have played an increasingly important role in understanding the properties of 2,2-difluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine. Molecular modeling techniques, including docking simulations and quantum mechanical calculations, have been used to predict binding affinities and elucidate interaction mechanisms with biological targets. These computational approaches complement experimental efforts by providing insights into how structural features influence biological activity. By integrating experimental data with computational predictions, researchers can design more targeted experiments and accelerate the discovery process.

The potential applications of 2,2-difluoro-1-(4-fluoropyridin-2-ylolethanamino) extend beyond kinase inhibition. This compound may also find utility in other therapeutic areas, such as antiviral or anti-inflammatory drug development. The pyridine moiety is known to be a privileged scaffold in medicinal chemistry due to its ability to engage various biological targets through hydrogen bonding and hydrophobic interactions. Additionally, fluorine substitution can modulate pharmacokinetic properties, making it an attractive feature for drug design.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2229406_04_4 will remain at the forefront of drug discovery efforts. The unique combination of structural features—fluorinated substituents and a nitrogen-containing heterocycle—makes this molecule a versatile tool for medicinal chemists seeking to develop novel therapeutics. By leveraging advances in synthetic chemistry, computational modeling, and biological screening, researchers can harness the potential of 2229406_04_4 to create innovative treatments for a wide range of diseases.